4-bromo-N-(2,2-diethoxyethyl)-1H-pyrrole-2-carboxamide
Overview
Description
4-bromo-N-(2,2-diethoxyethyl)-1H-pyrrole-2-carboxamide is a useful research compound. Its molecular formula is C11H17BrN2O3 and its molecular weight is 305.17 g/mol. The purity is usually 95%.
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Scientific Research Applications
Stereochemistry in Drug Development
Stereochemistry plays a crucial role in the pharmacological profile of drugs. Research on stereochemically pure compounds, such as certain pyrrolidine derivatives, has demonstrated the importance of specific configurations for improving biological activity. This suggests that the structural features of 4-bromo-N-(2,2-diethoxyethyl)-1H-pyrrole-2-carboxamide could be relevant for designing drugs with enhanced efficacy or specificity (Veinberg et al., 2015).
Crystal Engineering and Drug Formulation
In the realm of crystal engineering, halogen···halogen interactions are significant for designing cocrystals with desired properties. The study of 4-bromobenzamide derivatives highlights the potential of specific halogen interactions in forming stable cocrystals, which could be relevant for drug formulation and delivery systems (Tothadi et al., 2013).
Supramolecular Chemistry
Supramolecular capsules derived from calixpyrrole scaffolds demonstrate the utility of pyrrole derivatives in constructing molecular capsules for various applications, including drug delivery and molecular recognition. This underscores the potential of exploring this compound for similar applications (Ballester, 2011).
Environmental and Health Safety
Research on polybrominated dibenzo-p-dioxins and dibenzofurans emphasizes the importance of understanding the environmental and health impacts of brominated compounds. This is relevant for assessing the safety and regulatory compliance of new chemicals, including this compound (Mennear & Lee, 1994).
Properties
IUPAC Name |
4-bromo-N-(2,2-diethoxyethyl)-1H-pyrrole-2-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17BrN2O3/c1-3-16-10(17-4-2)7-14-11(15)9-5-8(12)6-13-9/h5-6,10,13H,3-4,7H2,1-2H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUXLYBDYZOJPLY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(CNC(=O)C1=CC(=CN1)Br)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17BrN2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
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